Cas no 1339495-85-0 (3-(thiolane-3-carbonyl)pyridine)

• Product Name: 3-(thiolane-3-carbonyl)pyridine
• CAS No: 1339495-85-0
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 5044543
• Update Time: 2026-02-28

3-(thiolane-3-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• pyridin-3-yl(tetrahydrothiophen-3-yl)methanone
• pyridin-3-yl(thiolan-3-yl)methanone
• 3-[(THIOLAN-3-YL)CARBONYL]PYRIDINE
• 3-(thiolane-3-carbonyl)pyridine

• Inchi： 1S/C10H11NOS/c12-10(9-3-5-13-7-9)8-2-1-4-11-6-8/h1-2,4,6,9H,3,5,7H2
• InChI Key： PUNSDUKLJAQBLA-UHFFFAOYSA-N
• SMILES： S1CCC(C(C2C=NC=CC=2)=O)C1

Computed Properties

• Exact Mass: 193.056
• Monoisotopic Mass: 193.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.3